Cas no 632-16-6 (2,3-Dimethylthiophene)
2,3-Dimethylthiophene structure
Product Name:2,3-Dimethylthiophene
CAS No:632-16-6
MF:C6H8S
MW:112.192720413208
MDL:MFCD00130081
CID:39296
PubChem ID:34295
Update Time:2025-04-18
2,3-Dimethylthiophene Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dimethylthiophene
- 2,3-Dimethyl-thiophen
- 2,3-Dimethylthiophene1000µg
- 2.3-Dimethyl-thiophene
- dimethylthiophene
- Thiophene,2,3-dimethyl
- W-200471
- FT-0609731
- EINECS 211-170-2
- GEO-01225
- EN300-100000
- 632-16-6
- C16125
- A834280
- 2,3,Dimethylthiophene
- NS00035369
- DTXSID50212550
- 2,3-dimethyl-thiophene
- UNII-VJY61TQ8W6
- PS-5890
- SB66949
- 2.3-Dimethylthiophene
- VJY61TQ8W6
- AKOS005167027
- 2,3-dirnethylthiophene
- Thiophene, 2,3-dimethyl-
- 2,3- dimethyl-thiophene
- MFCD00130081
- SCHEMBL113923
- STL556434
- 2,3-dimethyl thiophene
- DTXCID80135041
- BBL102631
- DB-021331
- 211-170-2
-
- MDL： MFCD00130081
- Inchi： 1S/C6H8S/c1-5-3-4-7-6(5)2/h3-4H,1-2H3
- InChI Key： BZYUMXXOAYSFOW-UHFFFAOYSA-N
- SMILES： S1C=CC(C)=C1C
Computed Properties
- Exact Mass: 112.03500
- Monoisotopic Mass: 112.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 61.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 28.2A^2
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.002 g/cm
- Melting Point: -49°C
- Boiling Point: 140-141 C
- Flash Point: 26° (79°F)
- Refractive Index: 1.517-1.521
- Water Partition Coefficient: Insoluble in water.
- PSA: 28.24000
- LogP: 2.36490
- Solubility: Insoluble in water.
- Vapor Pressure: 6.4±0.3 mmHg at 25°C
2,3-Dimethylthiophene Security Information
- Signal Word：warning
- Hazard Statement： Irritant
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： R11;R20/21/22
- Safety Instruction： S9-S36/37-S33-S16
-
Hazardous Material Identification：
- Safety Term：S16;S33;S36/37;S9
- Risk Phrases：R11; R20/21/22
- HazardClass：3
- Storage Condition：Flammable area
2,3-Dimethylthiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3-Dimethylthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D135046-100g |
2,3-Dimethylthiophene |
632-16-6 | 97% | 100g |
¥3771.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D135046-1g |
2,3-Dimethylthiophene |
632-16-6 | 97% | 1g |
¥92.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D135046-25g |
2,3-Dimethylthiophene |
632-16-6 | 97% | 25g |
¥1131.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D135046-5g |
2,3-Dimethylthiophene |
632-16-6 | 97% | 5g |
¥323.90 | 2023-09-03 | |
| Chemenu | CM199991-5g |
2,3-Dimethylthiophene |
632-16-6 | 97% | 5g |
$53 | 2023-01-19 | |
| Apollo Scientific | OR7265-1g |
2,3-Dimethylthiophene |
632-16-6 | 1g |
£18.00 | 2025-02-20 | ||
| Apollo Scientific | OR7265-5g |
2,3-Dimethylthiophene |
632-16-6 | 5g |
£325.00 | 2023-04-21 | ||
| Chemenu | CM199991-5g |
2,3-Dimethylthiophene |
632-16-6 | 97% | 5g |
$264 | 2021-08-05 | |
| TRC | D461633-50mg |
2,3-Dimethylthiophene |
632-16-6 | 50mg |
$ 64.00 | 2023-09-07 | ||
| TRC | D461633-100mg |
2,3-Dimethylthiophene |
632-16-6 | 100mg |
$ 87.00 | 2023-09-07 |
2,3-Dimethylthiophene Related Literature
-
1. Synthetic applications of arenetricarbonylchromium(0) complexes: the synthesis of polyfunctionalised thiophenesMichael S. Loft,Timothy J. Mowlem,David A. Widdowson J. Chem. Soc. Perkin Trans. 1 1995 97
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2. Hindered biaryls by C–H coupling: bisoxazoline-Pd catalysis leading to enantioselective C–H couplingKazuya Yamaguchi,Junichiro Yamaguchi,Armido Studer,Kenichiro Itami Chem. Sci. 2012 3 2165
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3. Hindered biaryls by C–H coupling: bisoxazoline-Pd catalysis leading to enantioselective C–H couplingKazuya Yamaguchi,Junichiro Yamaguchi,Armido Studer,Kenichiro Itami Chem. Sci. 2012 3 2165
-
Kazuya Yamaguchi,Hiroki Kondo,Junichiro Yamaguchi,Kenichiro Itami Chem. Sci. 2013 4 3753
-
Thies Thiemann,Daisuke Ohira,Yuanquiang Li,Tsuyoshi Sawada,Masahiko Taniguchi,Masashi Tashiro,Shuntaro Mataka New J. Chem. 1999 23 675
632-16-6 (2,3-Dimethylthiophene) Related Products
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